2-{[1-(6-chloroquinoxalin-2-yl)piperidin-4-yl]methoxy}pyridine-4-carbonitrile

• IUPAC Name: 2-[[1-(6-chloroquinoxalin-2-yl)piperidin-4-yl]methoxy]pyridine-4-carbonitrile
• InChI: InChI=1S/C20H18ClN5O/c21-16-1-2-17-18(10-16)24-12-19(25-17)26-7-4-14(5-8-26)13-27-20-9-15(11-22)3-6-23-20/h1-3,6,9-10,12,14H,4-5,7-8,13H2
• InChI Key: PAIRUCKNHOZHJE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COC2=NC=CC(=C2)C#N)C3=CN=C4C=C(C=CC4=N3)Cl
• Molecular Formula: C20H18ClN5O
• Molecular Weight: 379.8 g/mol

Description

Quinoxaline is a nitrogen-containing heterocyclic compound that has many pharmaceutical and industrial purposes. Quinoxaline derivatives have different pharmacological activities such as bacteriocides, insecticides, antibacterial, antifungal, antitubercular, analgesic, and anti-inflammatory.

Synthesis Analysis

Quinoxaline derivatives can be synthesized by adopting green chemistry principles. Some 1-(6-chloroquinoxalin-2-yl)-2-[4-(trifluoromethyl)-2,6-dinitrophenyl] hydrazine derivatives have been synthesized via both conventional and microwave-assisted organic synthesis (MAOS) methods.

Molecular Structure Analysis

Structurally, quinoxaline is isomeric to other Naphthyridines like Quinazoline, Cinnoline, Phthalazine.

Chemical Reactions Analysis

Syntheses of quinoxaline derivatives involve many different methods of synthetic strategies. The MAOS method is more effective on synthesizing these compounds than the conventional method in regard to the higher chemical yields of products.

Scientific Research Applications

Anti-Cancer & Anti-Proliferative Activity

Quinoxaline derivatives have demonstrated promising anti-cancer effects. Researchers have explored their potential as inhibitors of tumor growth and proliferation. .

Anti-Microbial Activity

The quinoxaline moiety exhibits antimicrobial properties. Researchers have investigated its effectiveness against bacteria, fungi, and other pathogens. .

Anti-Convulsant Activity

Certain quinoxaline derivatives have shown anticonvulsant effects in preclinical studies. .

Anti-Tuberculosis Activity

Quinoxalines have been evaluated for their potential in combating tuberculosis. .

Anti-Malarial Activity

Researchers have explored quinoxaline derivatives as anti-malarial agents. .

Anti-Leishmanial Activity

Quinoxalines have also demonstrated activity against Leishmania parasites, which cause leishmaniasis. .

Anti-HIV Activity

Some quinoxaline compounds exhibit anti-HIV properties. .

Anti-Inflammatory Activity

Quinoxalines have been investigated for their anti-inflammatory effects. .

Future Directions

The future directions in the study of quinoxaline derivatives could include the development of new synthetic methods, the discovery of new biological activities, and the design of new drugs based on quinoxaline derivatives.